2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate

• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 2-methoxyethyl 4-[[2-(4-methyl-2-oxochromen-7-yl)oxyacetyl]amino]benzoate
• InChI: InChI=1S/C22H21NO7/c1-14-11-21(25)30-19-12-17(7-8-18(14)19)29-13-20(24)23-16-5-3-15(4-6-16)22(26)28-10-9-27-2/h3-8,11-12H,9-10,13H2,1-2H3,(H,23,24)
• InChI Key: NRPXXWCQAKPWCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NC3=CC=C(C=C3)C(=O)OCCOC

Description

2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate is a synthetic organic compound that belongs to the class of coumarin derivatives. Coumarins are known for their diverse biological activities and are widely used in medicinal chemistry. This compound is characterized by the presence of a chromen-2-one moiety, which is responsible for its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate involves multiple steps. One common method includes the esterification of 4-methyl-2-oxo-2H-chromen-7-yl acetic acid with 2-methoxyethanol in the presence of a catalyst such as N,N’-carbonyldiimidazole . The reaction is typically carried out under mild conditions to avoid decomposition of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate undergoes various chemical reactions, including:

Oxidation: The chromen-2-one moiety can be oxidized to form corresponding quinones.

Reduction: Reduction of the carbonyl group in the chromen-2-one ring can yield dihydrocoumarins.

Substitution: The methoxyethyl group can be substituted with other alkyl or aryl groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent side reactions .

Major Products Formed

The major products formed from these reactions include quinones, dihydrocoumarins, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly for its anticoagulant and anticancer activities.

Industry: Utilized in the development of photoactive materials and smart polymers.

Mechanism of Action

The mechanism of action of 2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate involves its interaction with various molecular targets. The chromen-2-one moiety can inhibit enzymes such as bacterial DNA gyrase, leading to antimicrobial effects . Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for anti-inflammatory therapies .

Comparison with Similar Compounds

Similar Compounds

• 4-methyl-2-oxo-2H-chromen-7-yl 3-methoxybenzoate
• N-{[4-(trifluoromethyl)phenyl]sulfonyl}-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide
• 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide

Uniqueness

Compared to similar compounds, 2-methoxyethyl 4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzoate stands out due to its unique combination of the chromen-2-one moiety and the methoxyethyl group. This combination imparts distinct physicochemical properties and enhances its biological activity, making it a valuable compound for various applications .